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Compound of Interest

Compound Name: 1,2-Eucin(13Z2)-olein

Key Ambiguities and Contradictions:

e Unclear Naming Convention: The name "1,2-Eucin(13Z)-olein" is not a standard,
systematically recognized chemical name for a triacylglycerol. The term "Eucin" does not
correspond to a common fatty acid. It is possibly a typographical error for "Erucin,” which
would refer to a derivative of erucic acid. However, this cannot be confirmed without further
clarification.

o Conflicting Fatty Acid Composition: Some sources describe "1,2-Eucin(13Z)-olein" as a
triacylglycerol containing palmitic acid, oleic acid, and arachidonic acid.[1][2][3][4] This
composition does not align with the provided name, which implies the presence of "Eucin”
and oleic acid on the glycerol backbone.

o Discrepancies in CAS Numbers: Different CAS (Chemical Abstracts Service) numbers have
been associated with similar-sounding names, suggesting they are distinct chemical entities.
For instance, "1,2-Erucin(132)-3-Olein" is associated with CAS number 26838-15-3[5], while
"1,2-Eucin(13Z)-olein" has been linked to CAS number 675876-04-7.[2] This discrepancy
further complicates the identification of the correct compound.

A triacylglycerol is defined by the specific fatty acids attached to its glycerol backbone at the sn-
1, sn-2, and sn-3 positions. Without a clear and unambiguous identification of these fatty acids,
the following critical components of the requested technical guide cannot be developed:

e Chemical Structure and Physicochemical Properties: A definitive chemical structure is the
foundation for determining molecular weight, formula, and other physical and chemical
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characteristics.

o Experimental Protocols: Synthesis, purification, and analytical methods are all specific to the
exact molecular structure.

 Biological Activity and Signaling Pathways: Any discussion of the compound's role in
biological systems would be purely speculative without knowing its precise structure.

Due to these fundamental inconsistencies, providing an in-depth technical guide with accurate
data presentation, experimental protocols, and visualizations for "1,2-Eucin(13Z)-olein" is not
feasible. Further clarification of the exact chemical structure or a correct, unambiguous
chemical name is required to proceed with this request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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